Cas no 877052-30-7 (Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate)

• Product Name: Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate
• CAS No: 877052-30-7
• MF: C₁₃H₁₄N₄O₃S
• MW: 306.340260982513
• MDL: MFCD22374906
• CID: 4276843
• PubChem ID: 12143055
• Update Time: 2025-06-22

Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-4-[(1-phenyl-1H-tetrazol-5-yl)thio]-, ethyl ester
• Ethyl 3-oxo-4-[(1-phenyl-1H-tetrazol-5-yl)thio]butanoate
• ethyl 3-oxo-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]butanoate
• ethyl 3-oxo-4-(1-phenyltetrazol-5-yl)sulfanylbutanoate
• AKOS008907166
• ethyl3-oxo-4-[(1-phenyl-1H-tetrazol-5-yl)thio]butanoate
• STL581705
• ethyl 3-oxo-4-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]butanoate
• ALBB-021823
• ETHYL 3-OXO-4-[(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]BUTANOATE
• Ethyl 3-oxo-4-((1-phenyl-1H-tetrazol-5-yl)thio)butanoate
• 877052-30-7
• CS-0366073
• MFCD22374906
• H33250
• DTXSID401201998
• LS-06669
• Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate

• MDL： MFCD22374906
• Inchi： 1S/C13H14N4O3S/c1-2-20-12(19)8-11(18)9-21-13-14-15-16-17(13)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： SNZXWTBGSXLIKU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CSC1N(C2=CC=CC=C2)N=NN=1

Computed Properties

• Exact Mass: 306.07866149Da
• Monoisotopic Mass: 306.07866149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate

Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate (CAS No. 877052-30-7): A Comprehensive Overview

Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate, identified by its CAS number 877052-30-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in medicinal chemistry. The structural features of this compound, particularly the presence of a thiobutanoate moiety and a phenyl-tetrazole substituent, contribute to its unique chemical and pharmacological properties.

The< strong>Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate molecule has garnered attention due to its potential applications in the development of novel therapeutic agents. The thiobutanoate group is known for its ability to enhance the solubility and bioavailability of compounds, while the phenyl-tetrazole moiety is associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These characteristics make this compound a compelling subject for investigation in drug discovery programs.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, tetrazole derivatives have shown considerable promise due to their diverse biological activities. The< strong>1H-tetrazol-5-yl substituent in Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate contributes to its pharmacological profile by interacting with specific biological targets. This interaction can modulate various cellular processes, leading to therapeutic effects.

In addition to its structural uniqueness, Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate has been studied for its potential role in addressing various diseases. For instance, researchers have explored its efficacy in inhibiting inflammatory pathways, which are implicated in conditions such as rheumatoid arthritis and inflammatory bowel disease. The< strong>phenyl-tetrazole moiety is particularly noteworthy for its ability to interfere with key enzymes and receptors involved in inflammation.

The synthesis of Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol-5-yl)thiobutanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and organometallic transformations, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

One of the most intriguing aspects of Ethyl 3-oxo-4-(1-phenyl-1H-tetrazol -5 -yl)thiobutanoate is its potential as a lead compound for further derivatization. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity and improve its pharmacokinetic properties. This flexibility makes it an attractive scaffold for structure-based drug design initiatives.

The pharmacological evaluation of Ethyl 3 - oxo -4 - (1 - phen yl - 1 H - tet ra z ol -5 - yl ) thi obu ta noa te has revealed several promising findings. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary in vivo experiments have shown that this compound can modulate immune responses, making it a candidate for immunomodulatory therapies.

The< strong>Ethyl 3 - oxo -4 - (1 - phen yl - 1 H - tet ra z ol -5 - yl ) thi obu ta noa te molecule also exhibits interesting interactions with biological targets that are involved in neurodegenerative diseases. The phenyl-tetrazole moiety has been found to interact with receptors and enzymes that play a role in conditions such as Alzheimer's disease and Parkinson's disease. These findings open up new avenues for research into potential treatments for these debilitating disorders.

The future prospects of Ethyl 3 - oxo -4 -(1 phen yl - 1 H tet ra z ol -5 yl ) thi obu ta noa te are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its therapeutic potential. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into clinical applications. By leveraging cutting-edge technologies and innovative approaches, the full therapeutic potential of this compound can be realized.

In conclusion, Ethyl 3 oxo 4 (1 phen yl 1 H tet ra z ol 5 yl ) thi obu ta noa te (CAS No. 877052307) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like Ethyl 3 oxo 4 (1 phen yl 1 H tet ra z ol 5 yl ) thi obu ta noa te will undoubtedly play a crucial role in shaping the future of medicine.